6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one

• IUPAC Name: 6,8-dimethyl-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C14H15NO/c1-8-6-9(2)13-11(7-8)10-4-3-5-12(16)14(10)15-13/h6-7,15H,3-5H2,1-2H3
• InChI Key: WQRKPWGGBANMOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C3=C(N2)C(=O)CCC3)C
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one is a chemical compound with the molecular formula C14H15NO. It is a member of the tetrahydrocarbazole family. The interest in tetrahydrocarbazole derivatives has increased due to their broad spectrum of biological activity, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activities.

Synthesis Analysis

The synthesis of 6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one involves the oxidation of substituted 2,3,4,9-tetrahydro-1h-carbazoles. The starting tetrahydrocarbazoles that differed by the type and position of substituents in the aromatic ring were obtained in reactions of substituted phenylhydrazines with cyclohexanone according to the Fischer method.

Molecular Structure Analysis

The molecular structure of 6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one can be represented by the InChI code: 1S/C14H15NO/c1-8-6-9(2)13-11(7-8)10-4-3-5-12(16)14(10)15-13/h6-7,15H,3-5H2,1-2H3.

Chemical Reactions Analysis

The chemical reactions involving 6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one depend on the nature of the selected oxidant. In the case of benzo-fused tetrahydrocarbazoles, the main direction of the process was complete aromatization of the polycyclic system. The reaction could proceed at the multiple bond of cyclohexene ring, leading to its cleavage and isolation of 3,4,5,6-tetrahydro-1h-1-benzazonine-2,7-dione.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one include a molecular weight of 213.28. It is a solid at room temperature.

Scientific Research Applications

Solvent in Organic Synthesis

• Applications :
  • .

Chelating Solvent for Trifluoromethylation

• Applications :
  • .

Polar Aprotic Solvent

• Applications :
  • .

Potential Medicinal Applications

• Applications :
  • .

Photophysical Properties

• Applications :
  • .

Environmental Chemistry

• Applications :
  • .

Future Directions

The future directions for the study of 6,8-Dimethyl-2,3,4,9-tetrahydro-1h-carbazol-1-one could involve further exploration of its biological activities and potential applications in medicine, given its broad spectrum of biological activity. Additionally, more research could be done to understand its mechanism of action and safety profile.

Mechanism of Action

Biochemical Pathways

A study has shown that similar tetrahydrocarbazole derivatives can be oxidized to produce carbazolones, which can be further functionalized . This suggests that the compound may interact with oxidation pathways, but more research is needed to confirm this and identify other affected pathways and their downstream effects.